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Compound of Interest

Compound Name: 4-ethylhexan-1-ol

Cat. No.: B2670570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and

safety data for 4-ethylhexan-1-ol. Given the limited specific data for this particular isomer, a

read-across approach from the structurally similar and well-studied isomer, 2-ethylhexan-1-ol,

and other branched-chain saturated alcohols is utilized to provide a thorough assessment. This

document is intended to support risk assessment and safe handling practices in research and

development settings.

Physicochemical Properties
A summary of the key physicochemical properties of 4-ethylhexan-1-ol is presented in Table 1.

These properties are essential for understanding the substance's behavior and potential for

exposure.

Table 1: Physicochemical Properties of 4-Ethylhexan-1-ol
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Property Value Reference

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1]

CAS Number 66576-32-7 [1]

Appearance Colorless liquid [2]

Boiling Point ~163 °C [2]

Flash Point 64.2 °C [2]

Water Solubility Poorly soluble [2]

log P (Octanol-Water Partition

Coefficient)
2.7 [1]

Toxicological Data
The toxicological profile of 4-ethylhexan-1-ol is primarily established through data on

analogous branched-chain saturated alcohols, particularly 2-ethylhexan-1-ol. These

compounds generally exhibit low acute toxicity but can cause skin and eye irritation.

Acute Toxicity
Branched-chain saturated alcohols, as a group, demonstrate a low order of acute toxicity.[1][3]

Table 2: Acute Toxicity Data (Read-Across from 2-Ethylhexan-1-ol)
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Endpoint Species Route Value
Classificati
on

Reference

LD₅₀ Rat Oral 2-3 g/kg

May be

harmful if

swallowed

[2]

LD₅₀ Rat Dermal > 2 g/kg

May be

harmful in

contact with

skin

[4]

LC₅₀ Rat Inhalation -
Harmful if

inhaled
[4]

Irritation and Sensitization
Undiluted branched-chain saturated alcohols have been shown to cause moderate to severe

eye irritation.[1][3] Skin irritation is also a concern.

Table 3: Irritation and Sensitization Data (Read-Across from 2-Ethylhexan-1-ol)

Endpoint Species Result Classification Reference

Skin Irritation Rabbit Irritating
Causes skin

irritation
[4]

Eye Irritation Rabbit Severely irritating
Causes serious

eye irritation
[5]

Skin

Sensitization
- Not a sensitizer

Does not cause

allergic skin

reactions

[4]

Repeated Dose Toxicity
Subchronic repeated-dose studies on 2-ethylhexan-1-ol have indicated effects on the liver,

including increased liver weights and peroxisome proliferation in rodents.[5] However, the

relevance of these findings to humans is still a subject of debate.[1][3]
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Genotoxicity
Studies performed on eight branched-chain saturated alcohols and their metabolites have

shown no evidence of genotoxicity in both in vivo and in vitro assays.[1][3]

Table 4: Genotoxicity Data (Read-Across from Branched-Chain Saturated Alcohols)

Assay System Result Reference

Ames Test In vitro Negative [1][3]

Micronucleus Test In vivo Negative [1][3]

Carcinogenicity
A carcinogenicity study on 2-ethylhexan-1-ol showed it to be a weak inducer of liver tumors in

female mice.[1][3] However, the mode of action is considered not to be relevant to humans.[1]

[3]

Developmental Toxicity
Dermal application of 2-ethylhexan-1-ol to pregnant rats did not result in developmental toxicity,

even at doses that caused maternal toxicity.[6] The metabolism of 2-ethylhexanol to 2-

ethylhexanoic acid is a key consideration, as the latter has established teratogenic potential.[2]

Toxicokinetics and Metabolism
4-Ethylhexan-1-ol is expected to be absorbed through the gastrointestinal tract and skin. The

primary metabolic pathway for branched-chain alcohols involves oxidation.

Probable Metabolic Pathway of 4-Ethylhexan-1-ol

4-Ethylhexan-1-ol 4-Ethylhexanal

Alcohol
Dehydrogenase

4-Ethylhexanoic acid

Aldehyde
Dehydrogenase Glucuronide conjugate

(Excreted in urine)

UDP-Glucuronosyl-
transferase
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Caption: Probable metabolic pathway of 4-ethylhexan-1-ol.

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined below, based on

standard OECD guidelines.

Acute Dermal Toxicity (as per OECD 402)
Objective: To determine the acute dermal toxicity of 4-ethylhexan-1-ol.

Experimental Workflow:

Preparation Dosing

Observation (14 days)

Termination

Select healthy young adult rats Acclimatize animals for at least 5 days Shave dorsal area of the trunk (approx. 10% of body surface) Apply 2000 mg/kg of 4-ethylhexan-1-ol uniformly Cover with porous gauze and non-irritating tape

Check for mortality twice daily

Observe for clinical signs of toxicity daily

Record body weight on days 1, 7, and 14

Perform gross necropsy on all animals

Click to download full resolution via product page

Caption: Workflow for an acute dermal toxicity study.

Skin Irritation (as per OECD 404)
Objective: To assess the potential of 4-ethylhexan-1-ol to cause skin irritation.

Experimental Workflow:
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Preparation Application Exposure (4 hours) Observation

Select healthy young adult albino rabbits Clip fur from the dorsal area Apply 0.5 mL of 4-ethylhexan-1-ol to a small area of skin Cover with a gauze patch and semi-occlusive dressing Remove the patch and wash the skin Score for erythema and edema at 1, 24, 48, and 72 hours post-removal

Click to download full resolution via product page

Caption: Workflow for a skin irritation study.

Eye Irritation (as per OECD 405)
Objective: To determine the potential of 4-ethylhexan-1-ol to cause eye irritation.

Experimental Workflow:

Preparation Instillation Observation

Select healthy young adult albino rabbits Examine both eyes for pre-existing irritation Instill 0.1 mL of 4-ethylhexan-1-ol into the conjunctival sac of one eye The other eye remains untreated as a control Score for corneal opacity, iris lesions, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours

Click to download full resolution via product page

Caption: Workflow for an eye irritation study.

Bacterial Reverse Mutation Test (Ames Test) (as per
OECD 471)
Objective: To evaluate the mutagenic potential of 4-ethylhexan-1-ol using strains of

Salmonella typhimurium and Escherichia coli.

Experimental Workflow:
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Preparation

Exposure Incubation Analysis

Prepare cultures of appropriate bacterial strains

Expose bacteria to various concentrations of 4-ethylhexan-1-ol with and without S9 mix

Prepare S9 mix for metabolic activation

Plate treated bacteria on minimal glucose agar plates Incubate plates at 37 °C for 48-72 hours Count the number of revertant colonies Compare to negative and positive controls

Click to download full resolution via product page

Caption: Workflow for a bacterial reverse mutation (Ames) test.

Safety Precautions
Based on the available data, the following safety precautions are recommended when handling

4-ethylhexan-1-ol:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

other protective clothing as necessary to prevent skin contact.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Fire Safety: Keep away from heat, sparks, and open flames. Use appropriate fire

extinguishing media (e.g., dry chemical, carbon dioxide, alcohol-resistant foam).

Conclusion
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4-Ethylhexan-1-ol is a branched-chain saturated alcohol with a toxicological profile that is

largely inferred from data on its structural isomer, 2-ethylhexan-1-ol, and other similar

compounds. It is expected to have low acute toxicity via oral and dermal routes but may be

harmful if inhaled. It is a skin and eye irritant. The available data suggests that it is not

genotoxic or carcinogenic under normal conditions of use. The primary metabolic pathway is

likely oxidation to the corresponding carboxylic acid, which is then conjugated and excreted.

Adherence to standard laboratory safety practices is crucial to minimize exposure and ensure

safe handling. Further research specifically on 4-ethylhexan-1-ol would be beneficial to

confirm the read-across assumptions and provide a more definitive toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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